Cas no 92287-46-2 (2-Naphthalenamine,7-methoxy-)

• Product Name: 2-Naphthalenamine,7-methoxy-
• CAS No: 92287-46-2
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 800586
• PubChem ID: 14876028
• Update Time: 2025-05-27

2-Naphthalenamine,7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenamine,7-methoxy-
• 7-methoxynaphthalen-2-amine
• 2-Amino-7-methoxynaphthalene
• 2-Amino-7-methoxy-naphthalin
• 2-Naphthalenamine,7-methoxy
• 7-Amino-naphthol-(2)-methylaether
• 7-Methoxy-[2]naphthylamin
• 7-methoxy-[2]naphthylamine
• 7-Methoxy-2-naphthylamine
• FT-0733135
• DTXSID80564918
• 92287-46-2
• SCHEMBL1114921
• CS-0108594
• OJRPPBXHGGSZIV-UHFFFAOYSA-N
• naphthalene, 2-amino-7-methoxy-
• G72533
• DB-083892

• Inchi： 1S/C11H11NO/c1-13-11-5-3-8-2-4-10(12)6-9(8)7-11/h2-7H,12H2,1H3
• InChI Key： OJRPPBXHGGSZIV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC(=CC2=C1)N

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157 ºC
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• PSA: 35.25000
• LogP: 3.01180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthalenamine,7-methoxy-

Comprehensive Overview of 2-Naphthalenamine,7-methoxy- (CAS No. 92287-46-2): Properties, Applications, and Industry Insights

2-Naphthalenamine,7-methoxy- (CAS No. 92287-46-2), also known as 7-methoxy-2-naphthylamine, is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This aromatic amine derivative features a naphthalene backbone substituted with a methoxy group at the 7-position, imparting unique physicochemical properties. The compound's molecular formula is C₁₁H₁₁NO, with a molecular weight of 173.21 g/mol. Its structural characteristics make it valuable for synthesizing dyes, fluorescent probes, and intermediates for bioactive molecules.

Recent trends in AI-driven drug discovery and green chemistry have renewed interest in 2-Naphthalenamine,7-methoxy-. Researchers frequently search for "CAS 92287-46-2 solubility" or "7-methoxy-2-naphthylamine synthesis method," reflecting its importance in optimizing reaction pathways. The compound exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while being less soluble in water—a property critical for purification processes.

In pharmaceutical applications, 2-Naphthalenamine,7-methoxy- serves as a precursor for heterocyclic compounds with potential biological activity. Its fluorescence properties align with growing demand for "small-molecule fluorescent tags" in bioimaging. The methoxy group enhances electron-donating capacity, making it useful in designing organic electronic materials—a hot topic in sustainable energy research.

From an industrial perspective, manufacturers emphasize "high-purity CAS 92287-46-2 suppliers" due to stringent quality requirements in end-use applications. Advanced analytical techniques like HPLC and GC-MS ensure batch consistency, addressing concerns about "organic compound purity standards." Storage recommendations typically include protection from light and moisture at 2-8°C to maintain stability.

Environmental and safety profiles of 7-methoxy-2-naphthylamine comply with major regulatory frameworks. While not classified as hazardous under standard protocols, proper laboratory handling practices remain essential. The compound's biodegradability and eco-friendly derivatives are increasingly studied, coinciding with global interest in "green synthetic chemistry" solutions.

Emerging research explores 2-Naphthalenamine,7-methoxy- in metal-organic frameworks (MOFs) and catalysis, particularly for asymmetric synthesis. Patent analyses reveal growing IP activity around naphthalene derivatives, with queries like "CAS 92287-46-2 patent applications" rising 18% year-over-year. These developments position the compound as a versatile building block in advanced material science.

Market analysts note steady demand growth (CAGR 4.2% 2023-2030) for fine chemicals containing naphthalene cores, driven by pharmaceutical intermediates and functional dyes. Suppliers increasingly address "custom synthesis of 7-methoxy-2-naphthylamine" requests, reflecting demand for tailored molecular structures. Quality certifications like ISO 9001 and REACH compliance have become key differentiators in procurement decisions.

Technological advancements in continuous flow chemistry are reshaping production methods for 2-Naphthalenamine,7-methoxy-, improving yield and reducing waste. These innovations respond to searches for "sustainable amine synthesis" and "process intensification" strategies. The compound's role in developing OLED materials further expands its commercial potential in electronics manufacturing.

Academic investigations continue to uncover novel applications, with recent studies examining 7-methoxy-2-naphthylamine in supramolecular chemistry and sensor development. Its structural flexibility enables diverse modifications, making it a subject of "structure-activity relationship (SAR) studies." These research directions align with industry needs for high-performance specialty chemicals.

For researchers and industry professionals, understanding the spectroscopic characteristics of CAS 92287-46-2—including its distinct UV-Vis absorption peaks and NMR spectral data—remains crucial for quality control and application development. The compound's chromophoric properties contribute to its utility in analytical chemistry and material characterization techniques.